Fmoc-2-amino-3,4,5-trimethoxy-benzoic acid
Overview
Description
“Fmoc-2-amino-3,4,5-trimethoxy-benzoic acid” is a biochemical used for proteomics research . It has a molecular formula of C25H23NO7 and a molecular weight of 449.45 .
Synthesis Analysis
A series of basic esters of 3,4,5-trimethoxybenzoic acid has been synthesized and evaluated for antihypertensive and local anesthetic activity . The 3,4,5-trimethoxybenzoic acid can be synthesized by methoxylation of gallic acid and dimethyl sulfate .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the molecular formula C25H23NO7 .Physical And Chemical Properties Analysis
“this compound” is a white to beige fine crystalline powder . It has a molecular weight of 449.45 .Mechanism of Action
Fmoc-2-amino-3,4,5-trimethoxy-benzoic acid acts as an organic acid, donating a proton to the peptide backbone. This protonation increases the stability of the peptide, making it more soluble in aqueous solutions. The protonation also increases the polarity of the peptide, making it more likely to interact with other molecules, such as proteins.
Biochemical and Physiological Effects
This compound has been found to be non-toxic and non-irritating. It has been used in the synthesis of peptides and in the study of protein-protein interactions, but it is not known to have any direct biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using Fmoc-2-amino-3,4,5-trimethoxy-benzoic acid in peptide synthesis is its high yield and purity. This compound is also relatively stable and non-toxic, making it an ideal reagent for use in laboratory experiments. The main limitation of this compound is that it is not water-soluble, so it must be dissolved in an organic solvent before use.
Future Directions
The potential applications of Fmoc-2-amino-3,4,5-trimethoxy-benzoic acid are numerous. It has been used in the synthesis of peptides and in the study of protein-protein interactions, but it could also be used in the production of pharmaceuticals, cosmetics, and biochemicals. Additionally, this compound could be used in the development of new synthetic methods, such as click chemistry, and in the development of new catalysts. Finally, this compound could be used in the development of new materials, such as polymers, for use in a variety of applications.
Scientific Research Applications
Fmoc-2-amino-3,4,5-trimethoxy-benzoic acid has been used in the synthesis of peptides, which are molecules composed of amino acids linked together in a specific order. This compound can be used to modify the side chains of peptides, increasing their stability and solubility. This makes them more suitable for use in peptide synthesis and in the study of protein-protein interactions. This compound has also been used in the production of pharmaceuticals, cosmetics, and biochemicals.
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,4,5-trimethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO7/c1-30-20-12-18(24(27)28)21(23(32-3)22(20)31-2)26-25(29)33-13-19-16-10-6-4-8-14(16)15-9-5-7-11-17(15)19/h4-12,19H,13H2,1-3H3,(H,26,29)(H,27,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYOXZRPCWHQIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1)C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[4-(Cyclopentanecarbonyl-amino)-pyrazol-1-yl]-acetic acid](/img/structure/B1390326.png)
